N,N-dibenzyl-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide

• IUPAC Name: N,N-dibenzyl-1-(3-chloro-1,4-dioxonaphthalen-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C30H27ClN2O3/c31-26-27(29(35)25-14-8-7-13-24(25)28(26)34)32-17-15-23(16-18-32)30(36)33(19-21-9-3-1-4-10-21)20-22-11-5-2-6-12-22/h1-14,23H,15-20H2
• InChI Key: VBBRCLGBVOQHLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C4=C(C(=O)C5=CC=CC=C5C4=O)Cl
• Molecular Formula: C30H27ClN2O3
• DSSTOX Substance ID: DTXSID901117198
• Molecular Weight: 499.0 g/mol
• CAS RN: 439108-65-3

Description

N,N-dibenzyl-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C30H27ClN2O3 and its molecular weight is 499 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-dibenzyl-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-dibenzyl-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Oligomeric Domain Synthesis : The monomers related to N,N-dibenzyl-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide have been used to create oligomeric domains, particularly zigzag type stacks of trimers and 9-mers, contributing to our understanding of complex organic structures (Krebs & Jørgensen, 2002).

Chemical Reactions and Binding Affinity

• Receptor Affinity Studies : Related compounds have been synthesized and evaluated for their binding affinity towards cannabinoid receptors, contributing to the understanding of receptor-ligand interactions and the potential development of targeted therapies (Ruiu et al., 2003).

Molecular Interaction and Pharmacophore Models

• Molecular Interaction Analysis : Studies have been conducted on structurally similar compounds to understand their conformational behavior and interaction with cannabinoid receptors, providing insights into molecular design and drug development (Shim et al., 2002).

Synthesis of Novel Compounds

• Development of New Compounds : Research has been conducted on the synthesis of new derivatives of related naphthalene compounds, which can contribute to the development of novel materials or pharmaceutical agents (Abdassalam et al., 2019).